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Compound Name:
nitrophenyl)ethanol

Cat. No.: B179567

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and
synthetic applications of the compound with CAS number 186390-74-9, chemically identified as
2-(2-(hydroxymethyl)-5-nitrophenyl)ethanol. While direct biological activity of this specific
compound is not extensively documented in publicly available literature, its pivotal role as a key
intermediate in the synthesis of biologically active 6-nitro-1,2,3,4-tetrahydroisoquinoline
derivatives positions it as a molecule of significant interest in medicinal chemistry and drug
discovery. This guide will detail its physicochemical properties, its application in the synthesis of
a notable tetrahydroisoquinoline derivative, and the broader biological significance of this class
of compounds, supported by experimental protocols and pathway diagrams.

Chemical and Physical Properties

The compound with CAS number 186390-74-9 is an aromatic nitro compound and a diol. Its
fundamental properties are summarized in the table below.
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Property Value

CAS Number 186390-74-9

IUPAC Name 2-(2-(hydroxymethyl)-5-nitrophenyl)ethanol
Molecular Formula CoH11NOa4

Molecular Weight 197.19 g/mol

Appearance Refer to supplier specifications

Solubility Refer to supplier specifications

Data sourced from publicly available chemical supplier information.

Synthetic Applications: A Gateway to Bioactive
Tetrahydroisoquinolines

The primary documented utility of 2-(2-(hydroxymethyl)-5-nitrophenyl)ethanol lies in its role
as a precursor for the synthesis of substituted 1,2,3,4-tetrahydroisoquinolines (THIQs). The
THIQ scaffold is a privileged structure in medicinal chemistry, forming the core of numerous
natural products and synthetic compounds with a wide array of biological activities.[1][2][3]

A key transformation involving this starting material is the synthesis of 2-benzyl-6-nitro-1,2,3,4-
tetrahydroisoquinoline.

Synthesis of 2-benzyl-6-nitro-1,2,3,4-
tetrahydroisoquinoline

The synthesis proceeds via a two-step, one-pot reaction involving the formation of a dimesylate
intermediate followed by cyclization with benzylamine.[4]

Experimental Protocol:
o Step 1: Dimesylate Intermediate Formation

o A solution of 2-[2-(hydroxymethyl)-5-nitrophenyl]ethanol (5.95 g, 30.17 mmol) and
triethylamine (10.51 mL, 75.42 mmol) in dry dichloromethane (121 mL) is cooled to 0°C
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under a nitrogen atmosphere.[4]

o Methanesulfonyl chloride (5.37 mL, 69.39 mmol) is added dropwise to the solution.[4]
o The reaction mixture is stirred at 0°C for 30 minutes.[4]

o The mixture is then washed sequentially with 1M aqueous HCI (100 mL), saturated
aqueous NaHCOs (100 mL), and brine (100 mL).[4]

o The organic layer is dried over Na=SOa4 and concentrated under reduced pressure to yield
the dimesylate intermediate as a partially crystalline oil.[4]

e Step 2: Cyclization to 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline

o The crude dimesylate intermediate is dissolved in dichloromethane (151 mL) under a
nitrogen atmosphere.[4]

o Benzylamine (16.48 mL, 150.8 mmol) is added to the solution.[4]
o The resulting mixture is stirred at ambient temperature for 22 hours.[4]
o The reaction mixture is washed with water (100 mL) and brine (100 mL).[4]

o The organic layer is dried over anhydrous Na=SOa4 and concentrated under reduced
pressure.[4]

o The crude product is purified by silica gel chromatography, eluting with EtOAc/heptane
(10/90), to afford 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline as a light yellow solid
(7.76 g, 96% vyield).[4]

Synthetic Workflow Diagram:
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Step 1 Methanesulfonyl Chloride,
Triethylamine, CH2CI2, 0°C

Synthesis of 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline

Dimesylate Intermediate

Step 2 Benzylamine, CH2CI2,
Ambient Temperature

Proposed Anticancer Mechanism of Nitrophenyl-THIQ Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biological Activities of Tetrahydroisoquinolines Derivatives | Journal of Organic and
Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

» 2. Design and Synthesis of Tetrahydroisoquinoline Derivatives as Anti- Angiogenesis and
Anti-Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

» 3. Medicinal chemistry perspectives of 1,2,3,4-tetrahydroisoquinoline analogs — biological
activities and SAR studies - PMC [pmc.ncbi.nlm.nih.gov]

e 4. 2-benzyl-6-nitro-1,2,3,4-tetrahydroisoquinoline synthesis - chemicalbook
[chemicalbook.com]

 To cite this document: BenchChem. [In-depth Technical Guide: Properties and Applications of
CAS number 186390-74-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179567#cas-number-186390-74-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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